Cas no 39053-40-2 (3-Nitro-2-methyl-benzylbromide)

• Product Name: 3-Nitro-2-methyl-benzylbromide
• CAS No: 39053-40-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD09745029
• CID: 293219
• PubChem ID: 18622040
• Update Time: 2025-11-02

3-Nitro-2-methyl-benzylbromide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(bromomethyl)-2-methyl-3-nitro-
• 1-(bromomethyl)-2-methyl-3-nitrobenzene
• 1-bromomethyl-2-methyl-3-nitro-benzene
• 2-methyl-3-nitrobenzyl bromide
• 3-NITRO-2-METHYL-BENZYLBROMIDE
• Benzene,1-(bromomethyl)-2-methyl-3-nitro
• 1-Bromomethyl-2-methyl-3-nitrobenzene
• AKOS017343790
• 39053-40-2
• AS-38163
• SCHEMBL1067609
• MFCD09745029
• A912411
• KPWVALMTRXELOS-UHFFFAOYSA-N
• DTXSID50595214
• 1-(Bromomethyl)-2-methyl-3-nitro-benzene
• DB-102784
• 3-Nitro-2-methyl-benzylbromide

• MDL： MFCD09745029
• Inchi： 1S/C8H8BrNO2/c1-6-7(5-9)3-2-4-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： KPWVALMTRXELOS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.564
• Boiling Point: 311.3 °C at 760 mmHg
• Flash Point: 142.1 °C
• PSA: 45.82000
• LogP: 3.32130
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Nitro-2-methyl-benzylbromide Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Nitro-2-methyl-benzylbromide

Comprehensive Guide to 3-Nitro-2-methyl-benzylbromide (CAS No. 39053-40-2): Properties, Applications, and Market Insights

3-Nitro-2-methyl-benzylbromide (CAS No. 39053-40-2) is a specialized organic compound widely used in pharmaceutical intermediates and fine chemical synthesis. This aromatic bromide derivative features a nitro group and a methyl group on the benzene ring, making it a versatile building block in modern chemistry. Researchers and manufacturers value this compound for its unique reactivity, particularly in cross-coupling reactions and nucleophilic substitutions.

The growing demand for 3-Nitro-2-methyl-benzylbromide reflects broader trends in drug discovery and material science. As the pharmaceutical industry increasingly focuses on targeted therapies and small molecule drugs, intermediates like 39053-40-2 have gained significant attention. Recent studies highlight its potential in creating bioactive molecules with applications ranging from antimicrobial agents to neurological research compounds.

From a chemical perspective, 3-Nitro-2-methyl-benzylbromide demonstrates several interesting characteristics. The electron-withdrawing nitro group at the 3-position significantly influences the compound's reactivity, while the methyl group at the 2-position provides steric effects that can direct subsequent reactions. This combination makes 39053-40-2 particularly valuable for creating regioselective products in multi-step syntheses.

In industrial applications, 3-Nitro-2-methyl-benzylbromide serves as a key intermediate for producing various specialty chemicals. Its role in synthesizing agrochemicals, dyes, and functional materials has been well-documented. The compound's stability under various conditions makes it suitable for both laboratory-scale research and large-scale production, addressing the needs of diverse sectors.

The market for 3-Nitro-2-methyl-benzylbromide has shown steady growth, particularly in regions with strong pharmaceutical manufacturing capabilities. Current trends indicate increasing interest in custom synthesis services for this compound, as researchers seek tailored solutions for their specific projects. Quality standards for 39053-40-2 typically require high purity levels (>98%), with strict control over impurity profiles to ensure consistent performance in downstream applications.

Environmental and safety considerations for handling 3-Nitro-2-methyl-benzylbromide follow standard laboratory safety protocols. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound. Storage typically requires cool, dry conditions away from strong oxidizers to maintain stability.

Recent advancements in green chemistry have explored more sustainable approaches to producing 3-Nitro-2-methyl-benzylbromide. Alternative synthetic routes using catalytic methods or microwave-assisted reactions show promise for reducing environmental impact while maintaining high yields. These innovations align with the chemical industry's broader shift toward sustainable manufacturing practices.

Analytical characterization of 39053-40-2 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure accurate identification and purity assessment, critical for research and industrial applications. The compound's distinct spectral features, particularly in proton NMR, provide clear signatures for quality control purposes.

Future research directions for 3-Nitro-2-methyl-benzylbromide may explore its potential in emerging fields like materials science and nanotechnology. The compound's molecular structure offers possibilities for creating novel functional materials with specific electronic or optical properties. Additionally, its role in medicinal chemistry continues to evolve as researchers develop new therapeutic targets.

For researchers sourcing 3-Nitro-2-methyl-benzylbromide, important considerations include supplier reliability, batch-to-batch consistency, and technical support. Many suppliers now provide detailed certificates of analysis and safety data sheets to meet regulatory requirements and ensure proper handling. The global nature of the chemical supply chain means 39053-40-2 is available from multiple international sources, though quality standards may vary.

In conclusion, 3-Nitro-2-methyl-benzylbromide (CAS No. 39053-40-2) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of chemical properties and reactivity patterns ensures continued relevance in both academic research and industrial chemistry. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation.